Cas no 2411265-37-5 (N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide)

• Product Name: N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide
• CAS No: 2411265-37-5
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5453561
• PubChem ID: 146083726
• Update Time: 2025-05-20

N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(4-Methyl-1,1-dioxido-2-isothiazolidinyl)phenyl]methyl]-2-butynamide
• N-{[4-(4-methyl-1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]methyl}but-2-ynamide
• N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide
• 2411265-37-5
• EN300-26596967

• Inchi： 1S/C15H18N2O3S/c1-3-4-15(18)16-9-13-5-7-14(8-6-13)17-10-12(2)11-21(17,19)20/h5-8,12H,9-11H2,1-2H3,(H,16,18)
• InChI Key： XGUFPPBKBBQHKV-UHFFFAOYSA-N
• SMILES： S1(CC(C)CN1C1C=CC(CNC(C#CC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.10381361g/mol
• Monoisotopic Mass: 306.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.77±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide

N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2411265-37-5 is a highly intriguing molecule known by the systematic name N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide. This sophisticated chemical entity has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of a phenyl ring substituted with a 4-methyl-1,1-dioxo-1,2-thiazolidin-2-yl moiety, coupled with a butynamide backbone, suggests a rich chemical space for interaction with biological targets.

In recent years, there has been a surge in interest towards molecules that exhibit dual functionality, particularly those that can modulate multiple biological pathways simultaneously. The structure of N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide is well-suited for such interactions. The thiazolidinone ring is known to be a versatile scaffold in drug design, often incorporated for its ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions. The methyl group at the 4-position of the thiazolidinone ring further enhances its binding potential by increasing the lipophilicity of the molecule.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The phenyl ring in N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide provides a platform for designing molecules that can selectively inhibit specific kinases. Recent studies have shown that phenyl derivatives can effectively disrupt kinase-substrate interactions by occupying the ATP-binding pocket or by inducing conformational changes in the kinase structure.

The butynamide moiety in the compound's name is another key feature that contributes to its biological activity. Butynamides have been increasingly recognized for their potential as pharmacological agents due to their ability to interact with both protein and nucleic acid targets. The amide group can form hydrogen bonds with polar residues in biological macromolecules, while the nitrile group can engage in π-stacking interactions or act as a hydrogen bond acceptor. These properties make butynamides particularly interesting for developing molecules that require precise spatial orientation within a binding site.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction of small molecules with biological targets with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify how N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]methyl]but-2-ynamide might interact with various kinases and other proteins. These studies have provided valuable insights into the compound's potential as an inhibitor of aberrantly active kinases involved in diseases such as leukemia and breast cancer.

In addition to its kinase inhibitory potential, this compound has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response that involves numerous cell types and signaling pathways. Chronic inflammation is associated with various diseases, including arthritis and cardiovascular disorders. The structural features of N-[[4-(4-Methyl-1,1-dioxo-1,2-thiazolidin-2-y)]phenyl)methyl]but - 2 - ynamide suggest that it could modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. Preliminary studies have indeed demonstrated its ability to reduce inflammation in cellular models by inhibiting the nuclear factor kappa B (NFκB) pathway.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions between carboxylic acids and hydrazides to form hydrazones, followed by cyclization reactions to introduce the thiazolidinone ring. The introduction of the phenyl ring substituent requires careful control over reaction conditions to ensure high regioselectivity and yield. Advances in synthetic methodologies have made it possible to produce complex molecules like N-[ [ 4 - ( 4 - Methyl - 1 , 1 - dioxo - 1 , 2 - thiazolidin - 2 - yl ) phenyl ] methyl ] but - 2 - ynamide on a scalable basis.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective drugs. Initial pharmacokinetic studies have indicated that N-[ [ 4 - ( 4 - Methyl - 1 , 1 - dioxo - 1 , 2 - thiazolidin - 2 - yl ) phenyl ] methyl ] but - 2 - ynamide exhibits good oral bioavailability and moderate metabolic stability. These properties make it a promising candidate for further development into an oral therapeutic agent.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it suitable for targeting other disease-related pathways such as neurodegeneration and metabolic disorders. For instance, kinases are also implicated in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. By modulating kinase activity, this compound could potentially slow down disease progression or alleviate symptoms.

In conclusion, N-[ [ 4 - ( 4 - Methyl - 1 , 1 - dioxo - 1 , 2 - thiazolidin - 2 - yl ) phenyl ] methyl ] but - 2 - ynamide (CAS number 2411265- 37- 5) represents a significant advancement in chemical biology with its dual functionality as a kinase inhibitor and anti-inflammatory agent. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development into novel therapeutic agents. As research continues, it is likely that new applications and mechanisms of action will be uncovered, expanding its therapeutic potential.